Cas no 206867-52-9 (2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile)
206867-52-9 structure
Product Name:2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile
CAS No:206867-52-9
MF:C22H16N2O2
MW:340.374645233154
CID:1094105
PubChem ID:10712179
Update Time:2025-04-20
2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile
- 4-[4-(4-cyanophenyl)-2,5-dimethoxyphenyl]benzonitrile
- 206867-52-9
-
- Inchi: 1S/C22H16N2O2/c1-25-21-11-20(18-9-5-16(14-24)6-10-18)22(26-2)12-19(21)17-7-3-15(13-23)4-8-17/h3-12H,1-2H3
- InChI Key: BCQNLSGWSDQLFO-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C2C=CC(C#N)=CC=2)C(=CC=1C1C=CC(C#N)=CC=1)OC
Computed Properties
- Exact Mass: 340.121177757g/mol
- Monoisotopic Mass: 340.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 66Ų
2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12097377-1g |
2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile |
206867-52-9 | 95+% | 1g |
$545 | 2024-07-24 |
2',5'-Dimethoxy-[1,1':4',1''-terphenyl]-4,4''-dicarbonitrile Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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